Cas no 52421-63-3 (Methanone, [2-(4-methylphenyl)-5-thiazolyl]phenyl-)

• Product Name: Methanone, [2-(4-methylphenyl)-5-thiazolyl]phenyl-
• CAS No: 52421-63-3
• MF: C₁₇H₁₃NOS
• MW: 279.356222867966
• CID: 1577354
• PubChem ID: 12246044
• Update Time: 2025-04-21

Methanone, [2-(4-methylphenyl)-5-thiazolyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [2-(4-methylphenyl)-5-thiazolyl]phenyl-
• [2-(4-methylphenyl)-1,3-thiazol-5-yl]-phenylmethanone
• DTXSID90482194
• 52421-63-3

• Inchi： 1S/C17H13NOS/c1-12-7-9-14(10-8-12)17-18-11-15(20-17)16(19)13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key： XSWYUBDVDSMGJM-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1C=CC(C)=CC=1)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 279.07189
• Monoisotopic Mass: 279.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 29.96